Cas no 17916-91-5 (3-Cyclohexene-1-methanol,a,4-dimethyl-, 1-acetate)

• Product Name: 3-Cyclohexene-1-methanol,a,4-dimethyl-, 1-acetate
• CAS No: 17916-91-5
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 122647
• PubChem ID: 524261
• Update Time: 2025-04-18

3-Cyclohexene-1-methanol,a,4-dimethyl-, 1-acetate Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-methanol,a,4-dimethyl-, 1-acetate
• 3-Cyclohexene-1-methanol, .alpha.,4-dimethyl-, acetate
• 1-PARA-MENTHEN-9-YLACETATE
• 2-(4-methylcyclohex-3-en-1-yl)propyl acetate
• P-1-MENTHENYL-9-ACETATE
• 17916-91-5
• 3-Cyclohexene-1-methanol, alpha,4-dimethyl-, 1-acetate
• DTXSID801227683

• Inchi： 1S/C11H18O2/c1-8-4-6-11(7-5-8)9(2)13-10(3)12/h4,9,11H,5-7H2,1-3H3
• InChI Key： MUAYHOYVOVZJFF-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C)C1CC=C(C)CC1

Computed Properties

• Exact Mass: 196.1464
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3